Cas no 90965-68-7 (1(3H)-Isobenzofuranone, 3-pentylidene-)

1(3H)-Isobenzofuranone, 3-pentylidene- structure
90965-68-7 structure
Product Name:1(3H)-Isobenzofuranone, 3-pentylidene-
CAS No:90965-68-7
MF:C13H14O2
MW:202.249063968658
CID:749562
PubChem ID:13398859
Update Time:2025-04-19

1(3H)-Isobenzofuranone, 3-pentylidene- Chemical and Physical Properties

Names and Identifiers

    • 1(3H)-Isobenzofuranone, 3-pentylidene-
    • 3-pentylidene-2-benzofuran-1-one
    • 3-Pentylideneisobenzofuran-1(3H)-one
    • SCHEMBL6530791
    • 90965-68-7
    • (Z)-3-pentylideneisobenzofuran-1(3H)-one
    • CHEMBL399547
    • (3Z)-3-PENTYLIDENE-2-BENZOFURAN-1-ONE
    • Inchi: 1S/C13H14O2/c1-2-3-4-9-12-10-7-5-6-8-11(10)13(14)15-12/h5-9H,2-4H2,1H3/b12-9-
    • InChI Key: UYKZUWVXNVHOGQ-XFXZXTDPSA-N
    • SMILES: O1C(C2C=CC=CC=2/C/1=C/CCCC)=O

Computed Properties

  • Exact Mass: 202.099379685g/mol
  • Monoisotopic Mass: 202.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 26.3Ų

1(3H)-Isobenzofuranone, 3-pentylidene- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AD00823-100mg
1(3H)-Isobenzofuranone, 3-pentylidene-
90965-68-7
100mg
$1499.00 2024-05-20

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